4-formylphenyl 3-chlorobenzoate
Overview
Description
4-Formylphenyl 3-chlorobenzoate is a chemical compound that has been widely studied for its potential applications in the field of scientific research. This compound is synthesized using specific methods that have been developed over the years, and it has been found to have a number of interesting biochemical and physiological effects. In
Scientific Research Applications
Bioremediation and Environmental Applications
4-formylphenyl 3-chlorobenzoate and its derivatives are significant in environmental studies, particularly in bioremediation. A study by Samadi et al. (2020) demonstrated the biodegradation of 4-chlorobenzoic acid by Lysinibacillus macrolides DSM54T. This organism, isolated from PCB-polluted soils, shows high removal efficiency, indicating its potential in bioremediation of chlorobenzoic acids from polluted soils. Another study by Adebusoye (2017) highlighted the biological degradation of 4-chlorobenzoic acid by a PCB-metabolizing bacterium through a pathway not involving (chloro)catechol, further emphasizing the role of microorganisms in bioremediation of chlorinated aromatic compounds.
Structural and Chemical Properties
The compound's structural and chemical properties are crucial in material chemistry. Kumar et al. (2017) conducted a study on the synthesis and crystal structure of 2-[(4-Chlorobenzoyl)amino]-3-(4-formylphenyl)prop-2-enoic acid, revealing detailed information about its crystalline structure and stability, which could have implications in material synthesis and design.
Photophysical and Electrochemical Properties
The photophysical and electrochemical properties of compounds related to 4-formylphenyl 3-chlorobenzoate have been a subject of research due to their potential applications in optoelectronics and imaging. De la Cerda-Pedro et al. (2022) synthesized and characterized 3-(4-Formylphenyl)-triazole functionalized coumarins as violet-blue luminophores and n-type semiconductors, demonstrating their potential in these fields due to their luminescent properties and thermal stability.
Applications in Material Chemistry
The compound and its derivatives find applications in material chemistry due to their unique properties. Mallegol et al. (2005) described the synthesis of tris(4-formylphenyl)amine, a key building block in material chemistry, showcasing its importance in the synthesis of complex materials.
properties
IUPAC Name |
(4-formylphenyl) 3-chlorobenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClO3/c15-12-3-1-2-11(8-12)14(17)18-13-6-4-10(9-16)5-7-13/h1-9H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYRBZQOWKGYLMR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(=O)OC2=CC=C(C=C2)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Formylphenyl 3-chlorobenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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